Cas no 1209803-02-0 (N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide is a versatile compound characterized by its unique 1,2,3-thiadiazole core. This compound exhibits significant advantages due to its enhanced stability, broad reactivity, and potential in various synthetic applications, particularly in the fields of pharmaceuticals and agrochemicals.
N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide structure
1209803-02-0 structure
Product Name:N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
CAS No:1209803-02-0
MF:C15H14N4O3S
MW:330.361661434174
CID:6397377
PubChem ID:45511321
Update Time:2025-07-21

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • 1,2,3-Thiadiazole-5-carboxamide, N-[[5-(4-methoxyphenyl)-3-isoxazolyl]methyl]-4-methyl-
    • AKOS024652320
    • 1209803-02-0
    • N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
    • F2493-2936
    • N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-4-methylthiadiazole-5-carboxamide
    • Inchi: 1S/C15H14N4O3S/c1-9-14(23-19-17-9)15(20)16-8-11-7-13(22-18-11)10-3-5-12(21-2)6-4-10/h3-7H,8H2,1-2H3,(H,16,20)
    • InChI Key: VZPWPESDGMNTEC-UHFFFAOYSA-N
    • SMILES: S1C(C(NCC2C=C(C3=CC=C(OC)C=C3)ON=2)=O)=C(C)N=N1

Computed Properties

  • Exact Mass: 330.079
  • Monoisotopic Mass: 330.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118A^2
  • XLogP3: 2.1

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>

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Additional information on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No 1209803-02-0 and Product Name: N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

This compound, identified by the CAS number 1209803-02-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide, provides a detailed insight into its structural composition. This introduction aims to explore the compound's chemical structure, its pharmacological significance, and its relevance to contemporary research advancements.

The molecular structure of this compound consists of several key functional groups that contribute to its unique properties. The presence of an oxazol ring and a thiadiazole moiety is particularly noteworthy. These heterocyclic structures are well-documented for their role in various biological activities. The 4-methoxyphenyl group introduces a hydrophobic characteristic, while the carboxamide functionality suggests potential for interaction with biological targets through hydrogen bonding.

In recent years, there has been growing interest in oxazole and thiadiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Research has shown that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in this compound's structure may contribute to its ability to interact with enzymes and receptors in a targeted manner.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the 5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl moiety into the thiadiazole core is a critical step that determines the compound's overall bioactivity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating further exploration of their pharmacological potential.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of structural features from different heterocyclic systems suggests a multifaceted approach to therapeutic intervention. For instance, the thiadiazole component has been implicated in the development of drugs that target bacterial infections and inflammatory diseases. Meanwhile, the oxazol ring may contribute to enhanced binding affinity to specific biological targets.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have begun to explore how the molecular structure influences factors such as solubility, bioavailability, and metabolic stability. Understanding these properties is crucial for optimizing drug design and ensuring that the compound can reach its intended target effectively within the body.

In conclusion, the compound with CAS number 1209803-02-0 and product name N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.

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